6-chloro-8-iodo-4(3H)-Quinazolinone

• CAS No.: 101581-08-2
• Molecular Formula: C8H4ClIN2O
• Molecular Weight: 306.49 g/mol
• IUPAC Name: 6-chloro-8-iodo-3H-quinazolin-4-one
• InChI: InChI=1S/C8H4ClIN2O/c9-4-1-5-7(6(10)2-4)11-3-12-8(5)13/h1-3H,(H,11,12,13)
• InChI Key: LVLQEQAIIKLAFB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1C(=O)NC=N2)I)Cl

Description

6-chloro-8-iodo-4(3H)-Quinazolinone is a useful research compound. Its molecular formula is C8H4ClIN2O and its molecular weight is 306.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a round bottom flask was added formamide (4 equiv., 13.5 mmol, 605 mg) and 2-amino-5-chloro-3-iodo-benzoic acid (1000 mg, 3.4 mmol). The reaction was capped and shaken at 130° C. for 72 h. The reaction was cooled to room temperature, then the precipitate was collected by filtration and washed 3× with water. The precipitate was dried under vacuum, yielding 881 mg of 6-chloro-8-iodo-3H-quinazolin-4-one as a purple solid. 1H NMR (400 MHz, DMSO) δ 12.66-12.49 (s, 1H), 8.40-8.37 (d, J=2.4 Hz, 1H), 8.24-8.21 (s, 1H), 8.09-8.05 (d, J=2.4 Hz, 1H). LCMS M/Z (M+H)=307.